Cas no 597-32-0 (1,3-Dichloro-2-methyl-2-propanol)

1,3-Dichloro-2-methyl-2-propanol structure
597-32-0 structure
Product Name:1,3-Dichloro-2-methyl-2-propanol
CAS No:597-32-0
MF:C4H8Cl2O
MW:143.011719703674
CID:2200405
PubChem ID:10820642
Update Time:2025-04-21

1,3-Dichloro-2-methyl-2-propanol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dichloro-2-methyl-2-propanol
    • 1,3-dichloro-2-methylpropan-2-ol
    • UZHWBXUQTDSMGJ-UHFFFAOYSA-N
    • AKOS006384845
    • 597-32-0
    • 1,3-dichloro-2-methyl-propan-2-ol
    • SCHEMBL9936963
    • DTXSID80445278
    • Inchi: 1S/C4H8Cl2O/c1-4(7,2-5)3-6/h7H,2-3H2,1H3
    • InChI Key: UZHWBXUQTDSMGJ-UHFFFAOYSA-N
    • SMILES: ClCC(C)(CCl)O

Computed Properties

  • Exact Mass: 141.9952203Da
  • Monoisotopic Mass: 141.9952203Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 51.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.2745
  • Boiling Point: 193.27°C (rough estimate)
  • Refractive Index: 1.4744 (estimate)
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